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Introduction
Thiazolyl Blue, also known as MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide), is a widely used colorimetric reagent for assessing cell metabolic activity.[1] As a cell-

permeable, positively charged tetrazolium dye, it is reduced by intracellular NAD(P)H-

oxidoreductases in metabolically active cells to form a purple formazan product.[2] The quantity

of this insoluble formazan, which is subsequently solubilized, is directly proportional to the

number of viable cells.[3] This principle forms the basis of the MTT assay, a crucial tool for

measuring cell proliferation, viability, and cytotoxicity in response to various treatments.[2][4]

Accurate and reproducible results in the MTT assay are critically dependent on the correct

preparation and storage of the MTT stock solution. These notes provide a detailed protocol for

the preparation, storage, and handling of Thiazolyl Blue (MTT) stock solution.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and

storage of Thiazolyl Blue (MTT) stock solution.
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Parameter Value Solvents Notes

Solubility 10 mg/mL Water[4][5][6][7][8][9]

20 mg/mL Ethanol[4][5][6][7][8]

5 mg/mL

Phosphate Buffered

Saline (PBS)[4][5][6]

[7]

Recommended for

stock solution.[4][6]

5 mg/mL
Cell Culture Media[4]

[5][6][7]

Phenol red in media

can increase

background.[1]

Recommended Stock

Concentration
5 mg/mL PBS[1][4][5][6]

This is the most

commonly cited

concentration.

12 mM PBS[7][10]

Equivalent to

approximately 5

mg/mL.

Typical Final Working

Concentration
0.5 mg/mL

Cell Culture Media[11]

[12][13]

Achieved by a 1:10

dilution of a 5 mg/mL

stock.

0.2 - 0.5 mg/mL

Physiologically

balanced solution[3]

[14]

Storage of Powder 2-8°C[1][5][7]
Protect from light and

moisture.

Storage of Stock

Solution
-20°C[1][4][6][7]

Stable for at least 6

months.[4][5][6][7]

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

4°C Stable for a few days

to four weeks, but

-20°C is preferred for
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long-term storage.[5]

[9][10][15]

Stability of

Reconstituted Solution

At least 6 months at

-20°C[4][5][6][7]

Prone to

decomposition at 4°C

for extended

periods[5][16]

Experimental Protocols
Materials:

Thiazolyl Blue Tetrazolium Bromide (MTT) powder

Sterile Phosphate Buffered Saline (PBS), pH ~7.4

Sterile, light-protecting conical tubes (e.g., amber or foil-wrapped)

Vortex mixer or sonicator

Sterile syringe filter (0.2 or 0.22 µm)

Sterile, light-protecting microcentrifuge tubes for aliquoting

Protocol for Preparation of 5 mg/mL MTT Stock Solution:

Weighing MTT: In a sterile environment (e.g., a laminar flow hood), carefully weigh the

desired amount of MTT powder. For example, to prepare 10 mL of a 5 mg/mL stock solution,

weigh 50 mg of MTT powder.

Dissolving MTT: Aseptically add the weighed MTT powder to a sterile, light-protecting conical

tube. Add the appropriate volume of sterile PBS (e.g., 10 mL for 50 mg of MTT).

Mixing: Tightly cap the tube and mix thoroughly by vortexing or sonication until the MTT is

completely dissolved.[6][7] The solution should be a clear, yellow liquid.
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Sterilization: To ensure sterility and remove any undissolved particulates, filter the MTT

solution through a sterile 0.2 or 0.22 µm syringe filter into a new sterile, light-protecting

conical tube.[4][5][6][11]

Aliquoting and Storage: Aliquot the sterile MTT stock solution into smaller, single-use

volumes in sterile, light-protecting microcentrifuge tubes. This prevents contamination and

degradation from repeated freeze-thaw cycles.[1]

Labeling and Long-term Storage: Clearly label the aliquots with the name of the reagent,

concentration, and date of preparation. Store the aliquots at -20°C, protected from light.[1][4]

[6] The solution is stable for at least 6 months under these conditions.[4][5][6][7]

Protocol for Use in a Standard MTT Assay:

Thawing: When ready to use, thaw an aliquot of the MTT stock solution at room temperature

or in a 37°C water bath, protected from light.

Dilution to Working Concentration: For a typical MTT assay, the stock solution is diluted 1:10

in cell culture medium to achieve a final concentration of 0.5 mg/mL.[11][13] For example,

add 10 µL of the 5 mg/mL MTT stock solution to each well of a 96-well plate containing 100

µL of cell culture medium.[11]

Incubation: Incubate the cells with the MTT-containing medium for 1 to 4 hours at 37°C in a

humidified incubator with 5% CO2.[3][11] The incubation time may need to be optimized

depending on the cell type and density.[14]

Formazan Solubilization: After incubation, the insoluble purple formazan crystals are formed

by viable cells. To quantify the formazan, it must be solubilized. This is typically done by

removing the MTT-containing medium and adding a solubilization solution such as Dimethyl

Sulfoxide (DMSO) or an acidified isopropanol solution (e.g., 0.04 M HCl in isopropanol).[6]

[16]

Absorbance Measurement: The absorbance of the solubilized formazan is then measured

using a microplate reader at a wavelength between 500 and 600 nm, with a common

wavelength being 570 nm.[3][5]
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Mandatory Visualization
Stock Solution Preparation (Sterile Conditions)
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Application in MTT Assay
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Caption: Workflow for the preparation and use of Thiazolyl Blue (MTT) stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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